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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B1587888

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrocarvyl acetate (CAS No. 20777-49-5) is a monoterpenoid ester naturally occurring in
plants such as celery and spearmint. It is utilized as a fragrance and flavoring agent in various
consumer products. This technical guide provides a comprehensive overview of the
toxicological profile and safety assessment of dihydrocarvyl acetate, synthesizing available
data on its acute and sub-chronic toxicity, genotoxicity, skin sensitization, and metabolic fate.
The information is presented to aid researchers, scientists, and drug development
professionals in evaluating its safety for various applications.

Chemical and Physical Properties
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Property Value

Chemical Name 2-methyl-5-(1-methylethenyl)cyclohexyl acetate

p-Menth-8-en-2-yl acetate, Dihydrocarveol

Synenyms acetate

CAS Number 20777-49-5

Molecular Formula C12H2002

Molecular Weight 196.29 g/mol

Appearance Clear, colorless liquid

Odor Floral, rose-like, slightly minty

Toxicological Profile

The toxicological assessment of dihydrocarvyl acetate indicates a low order of toxicity. The
safety evaluation has been supported by data from the substance itself and through read-
across approaches with structurally related compounds.

Acute Toxicity

Dihydrocarvyl acetate exhibits low acute toxicity via oral and dermal routes of exposure.

Study Species Route LD50 Reference
Acute Oral

o Rat Oral > 5000 mg/kg [1][2]
Toxicity

Acute Dermal ]
o Rabbit Dermal > 5000 mg/kg [11[2]
Toxicity

Skin and Eye Irritation

Based on animal studies, dihydrocarvyl acetate is considered a mild skin irritant. There is no
available data on its potential for eye irritation.
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Study Species Result Reference
) o ) Mild skin irritation after
Skin Irritation Rabbit [1][2]
24 hours

Skin Sensitization

Human data indicates that dihydrocarvyl acetate is not a skin sensitizer at a 4%
concentration[2]. A No Expected Sensitization Induction Level (NESIL) has been established
based on read-across data.

Study Type Method Result Reference

No irritation or
Human Experience - sensitization at 4% [2]

solution

Read-across from 4-

methyl-8-

methylenetricyclo[3.3. NESIL: 2500 pg/cm? [3][4]
1.1(3,7)]decan-2-yl

acetate

Quantitative Risk

Assessment

Genotoxicity

The genotoxic potential of dihydrocarvyl acetate has been evaluated using a read-across
approach with dihydrocarveol and acetic acid. The available data suggests that dihydrocarvyl

acetate is not expected to be genotoxic[3][4].

Repeated Dose Toxicity

A Margin of Exposure (MOE) for repeated dose toxicity has been calculated using data from
the read-across analogs isopulegol and acetic acid. The calculated MOE is greater than 100,
indicating a low concern for systemic toxicity from repeated exposure[3][4].

Reproductive and Developmental Toxicity
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The reproductive and developmental toxicity of dihydrocarvyl acetate has been assessed using
the Threshold of Toxicological Concern (TTC) for a Cramer Class | material. The estimated
exposure to dihydrocarvyl acetate is below the TTC values for both reproductive (0.03
mg/kg/day) and local respiratory (1.4 mg/day) toxicity endpoints, suggesting a low risk[3][4].

Carcinogenicity

Dihydrocarvyl acetate is not classified as a carcinogen by the International Agency for
Research on Cancer (IARC)[1].

Phototoxicity and Photoallergenicity

Based on an evaluation of its UV/Visible light absorption spectra, dihydrocarvyl acetate is not
expected to be phototoxic or photoallergenic[3][4].

Experimental Protocols

Detailed experimental protocols for the cited studies are often proprietary to the testing
organizations. However, the methodologies generally follow established international
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD).

Skin Irritation (Rabbit) - General Protocol Outline

A standardized protocol, such as OECD Test Guideline 404, is typically followed for acute
dermal irritation studies.
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Animal Preparation

Healthy young adult albino rabbits ‘4" Hair clipped from dorsal area ‘

Test Substance Application

‘ 0.5 mL of dihydrocarvyl acetate }—»‘ Applied to a 6 cm? area of intact skin ‘4>‘Cuveved with a gauze patch and semi-occlusive dresslng‘

Observation

‘ Dressing removed after 4 hours }—»‘Skln observed for erythema and edema at 1, 24, 48, and 72 hours pust-removal‘

Data Analysis

Scoring of skin reactions (Draize scale) }—> Calculation of primary irritation index

Click to download full resolution via product page

General workflow for an in vivo skin irritation study.

Human Repeat Insult Patch Test (HRIPT) - General
Protocol Outline

The HRIPT is a standard method to assess the skin sensitization potential of a substance in

humans.
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Induction Phase (3 weeks)

Application of test substance under an occlusive patch to the same site on the skin

:

Repeated 9 times over 3 weeks

Rest Phas$(2 weeks)

No application of the test substance

Challenée Phase

Application of the test substance to a naive skin site

:

Observation for signs of sensitization (erythema, edema) at 24 and 48 hours post-application

Click to download full resolution via product page
Schematic of a Human Repeat Insult Patch Test (HRIPT).

Metabolism and Pharmacokinetics

Specific studies on the absorption, distribution, metabolism, and excretion (ADME) of
dihydrocarvyl acetate are not readily available in the public literature. However, as a terpenoid
ester, it is anticipated to undergo hydrolysis to its corresponding alcohol, dihydrocarveol, and
acetic acid. This metabolic pathway is common for ester-containing compounds.
Dihydrocarveol can then be further metabolized through oxidation and conjugation pathways
prior to excretion.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1587888?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Dihydrocarveol Further Metabolism (Oxidation, Conjugation) Excretion

Dihydrocarvyl Acetate Hydrolysis (Esterases)

Enters general metabolic pool |

Dihydrocarvyl Acetate

Metabolites (Dihydrocarveol, Acetic Acid)

Potential Cellular Effects

Modulation of Inflammatory Pathways (e.g., NF-kB, MAPK)

Anti-inflammatory Response

Regulation of Oxidative Stress Pathways

Antioxidant Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dihydrocarvyl Acetate: A Toxicological Profile and
Safety Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587888#toxicological-profile-and-safety-
assessment-of-dihydrocarvyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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